Cas no 33868-49-4 (Ethanone, 2,2'-oxybis[1-phenyl-)

Ethanone, 2,2'-oxybis[1-phenyl- structure
33868-49-4 structure
Product Name:Ethanone, 2,2'-oxybis[1-phenyl-
CAS No:33868-49-4
MF:C16H14O3
MW:254.280564785004
CID:1460644
Update Time:2024-08-25

Ethanone, 2,2'-oxybis[1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • acetonyl phenacyl ether
    • Ethanone, 2,2'-oxybis[1-phenyl-
    • Inchi: 1S/C16H14O3/c17-15(13-7-3-1-4-8-13)11-19-12-16(18)14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: ZRVBMNHMJLBKSY-UHFFFAOYSA-N
    • SMILES: O(CC(=O)C1=CC=CC=C1)CC(=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 254.09432

Experimental Properties

  • Density: 1.157±0.06 g/cm3(Predicted)
  • Melting Point: 117-118 °C
  • Boiling Point: 150 °C(Press: 0.05 Torr)
  • PSA: 43.37
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